Cas no 188177-37-9 (6-((benzyloxy)methyl)pyrimidin-4-ol)

• Product Name: 6-((benzyloxy)methyl)pyrimidin-4-ol
• CAS No: 188177-37-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD09038782
• CID: 115227
• PubChem ID: 135741935
• Update Time: 2025-05-04

6-((benzyloxy)methyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-[(phenylmethoxy)methyl]-
• 6-(phenylmethoxymethyl)-1H-pyrimidin-4-one
• 6-BENZYLOXYMETHYL-4-HYDROXYPYRIMIDINE
• M-1996
• 6-((benzyloxy)methyl)pyrimidin-4-ol
• 6-Benzyloxymethyl-4-hydroxy-pyrimidine
• AKOS015909075
• QKUDVCRFJAGXAL-UHFFFAOYSA-N
• A908343
• F1967-3740
• 6-[(Benzyloxy)methyl]pyrimidin-4(1H)-one
• SCHEMBL1041323
• MFCD09038782
• 4-(phenylmethoxymethyl)-1H-pyrimidin-6-one
• DTXSID90632617
• AS-11278
• 6-Benzyloxymethyl-pyrimidin-4-ol
• 188177-37-9
• SB58022

• MDL： MFCD09038782
• Inchi： 1S/C12H12N2O2/c15-12-6-11(13-9-14-12)8-16-7-10-4-2-1-3-5-10/h1-6,9H,7-8H2,(H,13,14,15)
• InChI Key： QKUDVCRFJAGXAL-UHFFFAOYSA-N
• SMILES： O(CC1=CC(NC=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 120-124°C
• Boiling Point: 382.4±32.0 °C at 760 mmHg
• Flash Point: 185.1±25.1 °C
• PSA: 55.24000
• LogP: 1.89900
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-((benzyloxy)methyl)pyrimidin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 6-((benzyloxy)methyl)pyrimidin-4-ol

Introduction to 6-((benzyloxy)methyl)pyrimidin-4-ol (CAS No. 188177-37-9)

6-((benzyloxy)methyl)pyrimidin-4-ol, with the CAS number 188177-37-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential components of nucleic acids and play a crucial role in various biological processes. The unique structural features of 6-((benzyloxy)methyl)pyrimidin-4-ol make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 6-((benzyloxy)methyl)pyrimidin-4-ol consists of a pyrimidine ring with a benzyl ether substituent at the 6-position and a hydroxyl group at the 4-position. This configuration imparts specific physicochemical properties that are advantageous for drug design. The benzyl ether moiety enhances lipophilicity, which can improve cellular permeability and bioavailability. Meanwhile, the hydroxyl group can participate in hydrogen bonding interactions, contributing to the compound's binding affinity to target proteins.

In the realm of medicinal chemistry, 6-((benzyloxy)methyl)pyrimidin-4-ol has been explored for its potential as a lead compound in the development of antiviral and anticancer drugs. Recent studies have shown that this compound exhibits promising antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways.

Beyond antiviral applications, 6-((benzyloxy)methyl)pyrimidin-4-ol has also demonstrated potential as an anticancer agent. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through the modulation of signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 6-((benzyloxy)methyl)pyrimidin-4-ol have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Oral administration results in rapid absorption and good bioavailability, making it a suitable candidate for further clinical development.

In addition to its direct therapeutic applications, 6-((benzyloxy)methyl)pyrimidin-4-ol has also been utilized as a synthetic intermediate in the preparation of more complex molecules. Its versatile reactivity allows for the introduction of various functional groups, enabling the synthesis of structurally diverse derivatives with enhanced biological activities. This makes it a valuable tool in drug discovery and development programs.

The safety profile of 6-((benzyloxy)methyl)pyrimidin-4-ol is another important consideration for its potential use in pharmaceuticals. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 6-((benzyloxy)methyl)pyrimidin-4-ol (CAS No. 188177-37-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its use in various medical contexts.